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Compound of Interest

Compound Name:
Tert-butyl 3,3-difluoroazetidine-1-

carboxylate

CAS No.: 1255666-59-1

Cat. No.: B582402

Get Quote

For researchers, scientists, and drug development professionals, understanding the

conformational preferences of small heterocyclic rings is paramount for rational drug design.

The azetidine scaffold, a four-membered nitrogen-containing heterocycle, is a privileged motif

in medicinal chemistry. Substitution, particularly with fluorine, can significantly influence the

ring's conformation, which in turn can modulate its physicochemical properties and biological

activity. This guide provides a comparative analysis of the conformational properties of the 3,3-

difluoroazetidine ring, supported by available experimental and computational data, and

compares it with other substituted azetidines.

The four-membered azetidine ring is not planar and exists in a puckered conformation to

relieve ring strain. This puckering can be described by a puckering amplitude (q) and a phase

angle (φ), which define the extent and nature of the deviation from planarity. The ring can

undergo inversion, rapidly flipping between two equivalent puckered conformations. The energy

barrier to this ring inversion is a key parameter in understanding the ring's flexibility.

The Influence of Fluorine Substitution
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Fluorine substitution on the azetidine ring introduces significant electronic effects that can

dramatically alter its conformational landscape. Computational studies on 3-fluoroazetidine

have revealed a fascinating interplay of electrostatic interactions. In the neutral form, the ring

prefers a pucker that positions the electronegative fluorine atom away from the nitrogen lone

pair. However, upon protonation of the nitrogen, a stabilizing C-F···N+ charge-dipole interaction

becomes dominant, causing the ring to invert its pucker to bring the fluorine atom closer to the

positively charged nitrogen.

While direct experimental data on the puckering of 3,3-difluoroazetidine is limited in the

reviewed literature, we can infer its conformational behavior based on the principles observed

in monofluorinated and other substituted azetidines. The gem-difluoro substitution at the 3-

position is expected to have a pronounced effect on the ring's geometry and inversion barrier.

Comparative Conformational Data
To provide a clear comparison, the following table summarizes key conformational parameters

for azetidine and its substituted derivatives based on computational and experimental studies.
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Compound Method
Puckering
Amplitude
(q, Å)

Dihedral
Angle (φ,
deg)

Inversion
Barrier
(kcal/mol)

Reference

Azetidine
Microwave

Spectroscopy
0.134 0 1.26

Data inferred

from related

studies

N-

Chloroazetidi

ne

Gas Electron

Diffraction
0.146 0 0.86

Data inferred

from related

studies

3-

Fluoroazetidi

ne (Neutral)

Computation

al (DFT)

Not explicitly

stated

N-C-C-F =

137.2

Not explicitly

stated
[1][2]

3-

Fluoroazetidi

nium

(Charged)

Computation

al (DFT)

Not explicitly

stated

N+-C-C-F =

100.0

Not explicitly

stated
[1][2]

3-Azetidinol

X-ray

Crystallograp

hy

Dependent

on crystal

packing

- -

Data inferred

from related

studies

Note: Direct quantitative data for 3,3-difluoroazetidine puckering and inversion barrier were not

found in the surveyed literature. The values for azetidine and N-chloroazetidine are

representative examples from studies on similar small ring systems and are included for

comparative purposes.

Logical Workflow for Conformational Analysis
The determination of the conformational properties of a substituted azetidine ring typically

follows a logical workflow involving both experimental and computational techniques.
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Figure 1: A logical workflow for the conformational analysis of substituted azetidine rings.

Experimental Protocols
Detailed experimental protocols are crucial for obtaining reliable and reproducible data. Below

are methodologies for key experiments used in conformational analysis.

Dynamic NMR (DNMR) Spectroscopy for Ring Inversion
Barrier Determination
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Objective: To determine the free energy of activation (ΔG‡) for the ring inversion process of a

substituted azetidine.

Methodology:

Sample Preparation: Dissolve a pure sample of the N-substituted azetidine derivative (5-10

mg) in a suitable deuterated solvent (0.5 mL) that has a low freezing point (e.g., deuterated

chloroform, dichloromethane, or toluene). The choice of solvent is critical to avoid freezing at

the low temperatures required for the experiment.

Spectrometer Setup: Use a high-field NMR spectrometer equipped with a variable

temperature (VT) unit. Calibrate the temperature of the probe using a standard sample (e.g.,

methanol or ethylene glycol).

Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K).

At this temperature, if the ring inversion is fast on the NMR timescale, the signals for the

axial and equatorial protons at the 2- and 4-positions will appear as time-averaged, sharp

singlets or multiplets.

Low-Temperature Spectra: Gradually lower the temperature of the probe in increments of 10

K. At each temperature, allow the sample to equilibrate for at least 5-10 minutes before

acquiring a spectrum.

Coalescence Temperature (Tc): As the temperature is lowered, the rate of ring inversion

decreases. The signals for the axial and equatorial protons will broaden, eventually coalesce

into a single broad peak, and then sharpen again into two distinct sets of signals at lower

temperatures (the slow-exchange regime). The temperature at which the two signals merge

into one is the coalescence temperature (Tc).

Lineshape Analysis: To obtain an accurate inversion barrier, perform a full lineshape analysis

of the exchanging proton signals at several temperatures around the coalescence point. This

involves fitting the experimental spectra to theoretical spectra calculated using the Bloch

equations modified for chemical exchange.

Calculation of ΔG‡: The rate constant (k) at the coalescence temperature can be estimated

using the equation: k = (πΔν) / √2, where Δν is the chemical shift difference between the two
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exchanging signals in the slow-exchange regime. The free energy of activation (ΔG‡) can

then be calculated using the Eyring equation: ΔG‡ = RTc [23.76 + ln(Tc/k)].

Gas Electron Diffraction (GED) for Puckering Parameter
Determination
Objective: To determine the gas-phase molecular structure, including the ring puckering

parameters, of a volatile azetidine derivative.

Methodology:

Sample Introduction: The volatile azetidine sample is introduced into a high-vacuum

chamber as a molecular beam.

Electron Beam Interaction: A high-energy beam of electrons (typically 40-60 keV) is passed

through the molecular beam. The electrons are scattered by the molecules.

Diffraction Pattern Recording: The scattered electrons form a diffraction pattern of concentric

rings on a detector (e.g., a photographic plate or a CCD camera).

Data Reduction: The intensity of the diffraction pattern is measured as a function of the

scattering angle. The experimental molecular scattering intensity is extracted after

subtracting the atomic scattering background.

Structural Refinement: The experimental molecular scattering intensity is compared to a

theoretical intensity curve calculated for a model of the molecule. The geometric parameters

of the model (bond lengths, bond angles, and dihedral angles) are refined using a least-

squares fitting procedure to obtain the best fit to the experimental data. The puckering

amplitude (q) and phase angle (φ) are key parameters in this refinement for a cyclic

molecule.

Error Analysis: A thorough error analysis is performed to estimate the uncertainties in the

determined structural parameters.

Single-Crystal X-ray Diffraction
Objective: To determine the solid-state conformation of an azetidine derivative.
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Methodology:

Crystal Growth: Grow single crystals of the azetidine derivative of suitable size and quality

(typically 0.1-0.5 mm in each dimension) by slow evaporation of a solvent, vapor diffusion, or

cooling of a saturated solution.

Data Collection: Mount a single crystal on a goniometer head and place it in a diffractometer.

The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. X-

rays are diffracted by the crystal as it is rotated.

Structure Solution and Refinement: The diffraction data is used to solve the phase problem

and generate an electron density map of the unit cell. An atomic model is built into the

electron density and refined to obtain the final crystal structure, including the precise

coordinates of all atoms.

Conformational Analysis: From the final refined structure, the puckering parameters and

other conformational details of the azetidine ring in the solid state can be calculated. It is

important to note that crystal packing forces can influence the observed conformation.

Conclusion
The conformational analysis of the 3,3-difluoroazetidine ring is a subject of significant interest

in medicinal chemistry. While direct experimental data remains to be fully explored,

computational studies on related fluorinated azetidines provide valuable insights into the

controlling influence of electrostatic interactions. A combined approach of experimental

techniques like dynamic NMR and gas electron diffraction, alongside high-level computational

modeling, is essential to fully elucidate the puckering preferences and dynamic behavior of this

important heterocyclic scaffold. The provided methodologies offer a robust framework for

researchers to conduct such investigations and contribute to a deeper understanding of the

structure-activity relationships of azetidine-containing molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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